Cas no 2228258-12-4 (5-(adamantan-1-yl)methyl-1,2-oxazol-4-amine)

• Product Name: 5-(adamantan-1-yl)methyl-1,2-oxazol-4-amine
• CAS No: 2228258-12-4
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 6386122
• PubChem ID: 165671448
• Update Time: 2025-08-02

5-(adamantan-1-yl)methyl-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(adamantan-1-yl)methyl-1,2-oxazol-4-amine
• EN300-1797036
• 2228258-12-4
• 5-[(adamantan-1-yl)methyl]-1,2-oxazol-4-amine

• Inchi： 1S/C14H20N2O/c15-12-8-16-17-13(12)7-14-4-9-1-10(5-14)3-11(2-9)6-14/h8-11H,1-7,15H2
• InChI Key： AXSQUEHIZGVTGH-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)CC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52Ų

Additional information on 5-(adamantan-1-yl)methyl-1,2-oxazol-4-amine

Recent Advances in the Study of 5-(Adamantan-1-yl)methyl-1,2-oxazol-4-amine (CAS: 2228258-12-4)

The compound 5-(adamantan-1-yl)methyl-1,2-oxazol-4-amine (CAS: 2228258-12-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 5-(adamantan-1-yl)methyl-1,2-oxazol-4-amine, which combines the rigid adamantane scaffold with the reactive oxazole ring. This structural combination is particularly appealing for the design of novel bioactive molecules, as adamantane derivatives are known for their lipophilicity and ability to penetrate biological membranes, while oxazole rings often contribute to binding affinity and selectivity in target interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-(adamantan-1-yl)methyl-1,2-oxazol-4-amine exhibits promising activity against influenza A virus strains, with an EC50 value in the low micromolar range. The researchers proposed that the compound interferes with the viral fusion process by binding to the hemagglutinin protein, suggesting potential as a novel antiviral agent.

In the field of neurodegenerative diseases, preliminary in vitro studies have shown that derivatives of 5-(adamantan-1-yl)methyl-1,2-oxazol-4-amine can modulate amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. The adamantane moiety appears to play a crucial role in this activity, possibly by interacting with hydrophobic regions of the amyloid peptides.

The pharmacokinetic properties of 5-(adamantan-1-yl)methyl-1,2-oxazol-4-amine have been investigated in recent preclinical studies. Results indicate favorable blood-brain barrier penetration, making it particularly interesting for central nervous system targets. However, challenges remain in optimizing metabolic stability, as the oxazole ring appears susceptible to oxidative metabolism in liver microsome assays.

From a synthetic chemistry perspective, novel routes to 5-(adamantan-1-yl)methyl-1,2-oxazol-4-amine have been developed that improve yield and scalability. A 2024 publication in Organic Process Research & Development describes a continuous flow synthesis approach that reduces reaction times from hours to minutes while maintaining excellent purity profiles.

Looking forward, the unique properties of 5-(adamantan-1-yl)methyl-1,2-oxazol-4-amine position it as a valuable scaffold for further medicinal chemistry optimization. Current research efforts are focusing on structure-activity relationship studies to enhance potency and selectivity for various biological targets, as well as improving drug-like properties through strategic modifications of the oxazole ring system.